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Compound of Interest

Compound Name: Qianhucoumarin C

Cat. No.: B037865

For Researchers, Scientists, and Drug Development Professionals

Introduction

Qianhucoumarin C is a pyranocoumarin found in the roots of Peucedanum praeruptorum
Dunn, a plant used in traditional Chinese medicine.[1] As with many natural products, accurate
and precise quantification of Qianhucoumarin C is essential for quality control,
pharmacokinetic studies, and formulation development. This application note provides a
detailed High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD)
method for the quantification of Qianhucoumarin C. The method is based on established
analytical principles for the analysis of coumarins from Peucedanum species and is intended to
serve as a robust starting point for researchers.[2][3]

Chemical Information

Compound Molecular Formula Molecular Weight

Qianhucoumarin C C16H1606 304.29 g/mol

Experimental Protocol
Sample Preparation

This protocol is designed for the extraction of Qianhucoumarin C from the dried roots of
Peucedanum praeruptorum.
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Materials:

Dried and powdered root of Peucedanum praeruptorum

Methanol (HPLC grade)

Water (HPLC grade)

0.45 um syringe filters

Procedure:

o Accurately weigh 1.0 g of the powdered plant material into a conical flask.
e Add 50 mL of 70% methanol in water.

e Sonicate the mixture for 30 minutes at room temperature.

¢ Allow the mixture to stand for 24 hours at room temperature.

 Filter the extract through Whatman No. 1 filter paper.

o Take an aliquot of the filtrate and pass it through a 0.45 um syringe filter prior to HPLC
injection.

HPLC-DAD Instrumentation and Conditions

Instrumentation:

o Astandard HPLC system equipped with a quaternary pump, autosampler, column oven, and
diode array detector.

Chromatographic Conditions:
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Parameter Condition

C18 reversed-phase column (e.g., 4.6 x 250
Column

mm, 5 um)
Mobile Phase A: AcetonitrileB: Water with 0.1% Formic Acid

Gradient Elution

0-10 min: 20-40% A10-12 min: 40-45% A12-17
min: 45-80% A17-30 min: 80% A (isocratic)30-
32 min: 80-20% A32-35 min: 20% A (isocratic)

Flow Rate 1.0 mL/min
Column Temperature 30°C
Injection Volume 10 pL

Detection Wavelength

UV absorbance maxima for pyranocoumarins
are typically in the range of 280-335 nm.[4] It is
recommended to monitor at a wavelength
around 320 nm for Qianhucoumarin C, and to
use the DAD to identify the optimal wavelength

from the peak's UV spectrum.

Method Validation

The following parameters should be assessed to validate the analytical method according to

ICH guidelines. The table below provides target acceptance criteria.

© 2025 BenchChem. All rights reserved.

3/6 Tech Support


https://www.vup.sk/resources/bulletin/jfnr201719.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b037865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Validation Parameter Acceptance Criteria

Linearity (r?) >0.999

Limit of Detection (LOD) Signal-to-Noise ratio of 3:1

Limit of Quantification (LOQ) Signal-to-Noise ratio of 10:1
Precision (%RSD) Intra-day and Inter-day RSD < 2%
Accuracy (% Recovery) 80-120%

The peak for Qianhucoumarin C should be pure
Specificity and free from co-eluting peaks, confirmed by

DAD peak purity analysis.

Quantitative Data Summary

The following table presents representative quantitative data for a validated HPLC-DAD
method for coumarin analysis. Researchers should generate their own data for
Qianhucoumarin C using the protocol described above.

Linearity
Analyte r LOD (pg/mL) LOQ (pg/mL)
Range (pg/mL)

Qianhucoumarin
C

To be determined > 0.999 To be determined  To be determined

Experimental Workflow

Caption: Experimental workflow for the quantification of Qianhucoumarin C.

Signaling Pathway Diagram (Logical Relationship)
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Caption: Logical relationship from raw material to quantitative result.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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